2-[2-[2-[2-[9-(1-Pyrenyl)nonyloxy]-3-(octadecyloxy)propoxy]ethoxy]ethoxy]ethanol

• CAS No.: 165902-87-4
• Molecular Formula: C52H82O6
• Molecular Weight: 803.2 g/mol
• IUPAC Name: 2-[2-[2-[3-octadecoxy-2-(9-pyren-1-ylnonoxy)propoxy]ethoxy]ethoxy]ethanol
• InChI: InChI=1S/C52H82O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-23-36-56-43-49(44-57-42-41-55-40-39-54-38-35-53)58-37-24-21-18-15-16-19-22-26-45-29-30-48-32-31-46-27-25-28-47-33-34-50(45)52(48)51(46)47/h25,27-34,49,53H,2-24,26,35-44H2,1H3
• InChI Key: UKYQKDOYSSSQQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOCC(COCCOCCOCCO)OCCCCCCCCCC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1

Description

2-[2-[2-[2-[9-(1-Pyrenyl)nonyloxy]-3-(octadecyloxy)propoxy]ethoxy]ethoxy]ethanol is a complex organic compound characterized by its unique structure, which includes a pyrene moiety and multiple ethoxy and octadecyloxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-[2-[2-[9-(1-Pyrenyl)nonyloxy]-3-(octadecyloxy)propoxy]ethoxy]ethoxy]ethanol typically involves multiple steps:

Formation of the Pyrene Derivative: The initial step involves the functionalization of pyrene to introduce a nonyl chain. This can be achieved through Friedel-Crafts alkylation using nonyl chloride and aluminum chloride as a catalyst.

Attachment of the Octadecyloxy Group: The next step involves the reaction of the pyrene derivative with octadecyloxypropyl bromide in the presence of a base such as potassium carbonate to form the octadecyloxypropyl ether.

Ethoxylation: The final